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Compound of Interest

Compound Name: 2-(Boc-aminomethyl)pyrimidine

Cat. No.: B578552

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents like 2-(Boc-aminomethyl)pyrimidine is paramount. This guide provides
immediate, essential safety protocols and logistical plans for its use and disposal, ensuring a
secure laboratory environment.

Chemical Identifier:

Name: 2-(Boc-aminomethyl)pyrimidine

CAS Number: 1260843-26-2[1]

Molecular Formula: C10H15N302[1]

Molecular Weight: 209.24[1]

Hazard Identification and Precautionary Measures

While a comprehensive hazard profile is not fully detailed in all sources, available information
suggests that 2-(Boc-aminomethyl)pyrimidine should be handled with care. The compound is
classified as harmful if swallowed.

Signal Word: Warning

Hazard Statements:
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e H302: Harmful if swallowed[2]
Precautionary Statements:
o P280: Wear protective gloves/protective clothing/eye protection/face protection|[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing[2]

General precautions for similar chemical structures include avoiding dust formation and
ensuring adequate ventilation.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling 2-(Boc-
aminomethyl)pyrimidine to minimize exposure.
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Specifications & Best

Body Part Recommended PPE .
Practices
o Standard laboratory safety
Safety glasses with side o
) glasses are a minimum. A face
Eyes/Face shields or goggles, and a face ) ] N
) shield provides additional
shield. _ _
protection against splashes.
A fully buttoned lab coat
] should be worn. Gloves should
) Laboratory coat, chemical- )
Skin/Body be inspected before use and

resistant gloves (e.g., nitrile).

changed regularly, or

immediately if contaminated.

Respiratory

Use in a well-ventilated area. A
respirator may be required for
large quantities or if dust is

generated.

Operations should be
conducted in a chemical fume
hood to minimize inhalation

risks.

Nitrile gloves are commonly

used. Proper glove removal

Hands Chemical-resistant gloves. , _ _
technique is essential to
prevent skin contact.

Shoes should fully cover the

Feet Closed-toe shoes. feet to protect against spills

and falling objects.

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow ensures that 2-(Boc-aminomethyl)pyrimidine is handled safely from

reception to disposal.

o Preparation: Before beginning work, ensure that the Safety Data Sheet (SDS) has been

reviewed and that all necessary PPE is readily available. The work area, preferably a

chemical fume hood, should be clean and uncluttered. An emergency eyewash and safety

shower must be accessible.
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Handling: Carefully weigh and dispense the chemical, avoiding the creation of dust. Use
appropriate tools and ensure that the container is sealed when not in use.

Post-Handling: After use, tightly seal the container and return it to its designated storage

area.

Cleaning: Clean the work area thoroughly. Dispose of any contaminated materials, including
gloves and weighing papers, in the designated chemical waste container.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.
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Workflow for Handling 2-(Boc-aminomethyl)pyrimidine
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Caption: A step-by-step workflow for the safe handling of 2-(Boc-aminomethyl)pyrimidine.
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Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.

Remove contaminated clothing and wash skin
Skin Contact with soap and water. If irritation persists, seek

medical attention.

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ] ] ]
water. Seek immediate medical attention.

Disposal Plan

All waste containing 2-(Boc-aminomethyl)pyrimidine must be treated as chemical waste.

» Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and weighing
paper, in a clearly labeled, sealed container.

e Liquid Waste: Solutions containing the compound should be collected in a designated,
labeled waste container.

e Disposal: All chemical waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations. Do not dispose of
this chemical down the drain or in regular trash.
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Disposal Plan for 2-(Boc-aminomethyl)pyrimidine

Waste Generation

Contaminated Solids (Gloves, Wipes) Unused/Expired Chemical Contaminated Solutions

Waste C

ollection

Label Waste Container

(Segregate Waste Streams)

Seal Container

Final Disposal

Contact Environmental Health & Safety

Follow Institutional Protocols

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b578552?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. calpaclab.com [calpaclab.com]
e 2. 2-(Boc-aMinoMethyl)pyriMidine | 1260843-26-2 [amp.chemicalbook.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-(Boc-
aminomethyl)pyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b578552#personal-protective-equipment-for-handling-
2-boc-aminomethyl-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b578552?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/2-boc-aminomethyl-pyrimidine-1-gram/ala-b166768-1g
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB32615164.htm?N=United%20States
https://www.benchchem.com/product/b578552#personal-protective-equipment-for-handling-2-boc-aminomethyl-pyrimidine
https://www.benchchem.com/product/b578552#personal-protective-equipment-for-handling-2-boc-aminomethyl-pyrimidine
https://www.benchchem.com/product/b578552#personal-protective-equipment-for-handling-2-boc-aminomethyl-pyrimidine
https://www.benchchem.com/product/b578552#personal-protective-equipment-for-handling-2-boc-aminomethyl-pyrimidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b578552?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

